Glyoxime, dimethyl-
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Overview
Description
Glyoxime, dimethyl- is a chemical compound with the formula CH₃C(NOH)C(NOH)CH₃Glyoxime, dimethyl- is widely used in analytical chemistry, particularly in the analysis of nickel and palladium .
Preparation Methods
Glyoxime, dimethyl- can be synthesized through a multi-step process:
Reaction with Ethyl Nitrite: The synthesis begins with butanone reacting with ethyl nitrite to form biacetyl monoxime.
Formation of Dimethylglyoxime: The biacetyl monoxime is then reacted with sodium hydroxylamine monosulfonate to form dimethylglyoxime
Chemical Reactions Analysis
Glyoxime, dimethyl- undergoes various chemical reactions:
Complex Formation: It forms complexes with metals such as nickel, palladium, and cobalt. .
Reduction: Dimethylglyoxime can be reduced to 2,3-butanediamine using lithium aluminium hydride.
Complexation with Iron: It reacts with ferrous sulfate and ammonium hydroxide to form a complex compound of iron and ammonium sulfate
Scientific Research Applications
Glyoxime, dimethyl- has several applications in scientific research:
Mechanism of Action
The primary mechanism of action of glyoxime, dimethyl- involves its ability to form stable complexes with metal ions. The compound acts as a bidentate ligand, coordinating through its nitrogen atoms to form chelate complexes. This property is particularly useful in the selective precipitation and detection of metal ions .
Comparison with Similar Compounds
Glyoxime, dimethyl- can be compared with other similar compounds such as:
Hydroxylamine: Both compounds are used in analytical chemistry, but glyoxime, dimethyl- is more specific for nickel and palladium.
Salicylaldoxime: Similar to glyoxime, dimethyl-, salicylaldoxime is used for metal ion detection but has different selectivity and sensitivity.
Glyoxime, dimethyl- stands out due to its high specificity and sensitivity for nickel and palladium, making it a valuable reagent in analytical chemistry .
Properties
CAS No. |
464921-38-8 |
---|---|
Molecular Formula |
C4H8N2O2 |
Molecular Weight |
116.12 g/mol |
IUPAC Name |
(NZ)-N-[(3Z)-3-hydroxyiminobutan-2-ylidene]hydroxylamine |
InChI |
InChI=1S/C4H8N2O2/c1-3(5-7)4(2)6-8/h7-8H,1-2H3/b5-3-,6-4- |
InChI Key |
JGUQDUKBUKFFRO-GLIMQPGKSA-N |
Isomeric SMILES |
C/C(=N/O)/C(=N\O)/C |
Canonical SMILES |
CC(=NO)C(=NO)C |
physical_description |
Crystals soluble in ethanol and slightly soluble in water; [Sax] White powder; [MSDSonline] |
vapor_pressure |
0.00069 [mmHg] |
Origin of Product |
United States |
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